N-(2-phenoxyphenyl)-4-(phenylsulfonyl)butanamide
Description
N-(2-phenoxyphenyl)-4-(phenylsulfonyl)butanamide, also known as PSB-0739, is a chemical compound that has been found to have potential therapeutic applications in various fields of research. It is a small molecule inhibitor of the protein-protein interaction between the transcription factors androgen receptor (AR) and transcriptional intermediary factor 2 (TIF2).
Scientific Research Applications
Synthesis and Material Applications
- Desalination and Water Treatment : A study described the synthesis of novel polymers, closely related to the chemical structure of N-(2-phenoxyphenyl)-4-(phenylsulfonyl)butanamide, used in the preparation of composite membranes for desalination. These membranes exhibited significant salt rejection capabilities and antifouling properties, indicating their potential for improving water purification technologies (Padaki et al., 2013).
Antifungal Activities
- Agricultural Research : Another research effort explored the antifungal activities of N-aryl-4-phenyl-3-(4-phenoxyphenyl)butanamides against various plant pathogens. Compounds with certain electron-withdrawing groups displayed good to excellent efficacy, suggesting potential applications in developing new antifungal agents for agriculture (Lee et al., 1999).
Renewable Resins and Environmental Applications
- Renewable Thermosetting Resins : Research into renewable bisphenols, which share a structural motif with N-(2-phenoxyphenyl)-4-(phenylsulfonyl)butanamide, led to the development of a new bis(cyanate) ester. This material demonstrated high thermal stability and low water uptake, making it suitable for maritime and other demanding environments (Harvey et al., 2014).
Bisphenol Analogues and Human Exposure
- Human Exposure to Bisphenol Analogues : A study on the occurrence of bisphenol analogues in indoor dust from various countries highlighted the widespread exposure to these compounds. Given their structural similarities to N-(2-phenoxyphenyl)-4-(phenylsulfonyl)butanamide, this research underscores the importance of monitoring and regulating environmental contaminants (Liao et al., 2012).
Antimicrobial and Anticancer Activities
- Biomedical Research : Investigations into amide-based carboxylic acids, structurally related to the compound , revealed significant antimicrobial and anticancer activities. These findings open avenues for the development of new therapeutic agents (Sirajuddin et al., 2015).
properties
IUPAC Name |
4-(benzenesulfonyl)-N-(2-phenoxyphenyl)butanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO4S/c24-22(16-9-17-28(25,26)19-12-5-2-6-13-19)23-20-14-7-8-15-21(20)27-18-10-3-1-4-11-18/h1-8,10-15H,9,16-17H2,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVWCGMIDIKSGQL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=CC=C2NC(=O)CCCS(=O)(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-phenoxyphenyl)-4-(phenylsulfonyl)butanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{4-[(4-phenylpiperazin-1-yl)sulfonyl]phenyl}acetamide](/img/structure/B2439166.png)
![Ethyl 4-[[2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetyl]amino]benzoate](/img/structure/B2439168.png)
![(1-methyl-1H-1,2,3-triazol-4-yl)(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)methanone](/img/structure/B2439169.png)
![2-(5-(4-(furan-2-carbonyl)piperazin-1-yl)-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-propylacetamide](/img/structure/B2439178.png)
![4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-4,5-dihydro-1,4-benzoxazepin-3(2H)-one](/img/structure/B2439179.png)
![Methyl 2-(benzofuran-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate](/img/structure/B2439180.png)
![2-Methyl-5-[[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,3,4-oxadiazole](/img/structure/B2439182.png)
